7-amino-AMD
7-amino-AMD
7-AAD is a cyclodepsipeptide.
7-Aminoactinomycin D is a fluorescent nucleic acid dye which selectively binds GC sequences in double-stranded DNA. It has a molecular weight of 1270.5, an absorbance maximun at 546 nm, and emission maximum at 647 nm. It is commonly used to discriminate viable from non-viable cells.
7-Aminoactinomycin D is a fluorescent nucleic acid dye which selectively binds GC sequences in double-stranded DNA. It has a molecular weight of 1270.5, an absorbance maximun at 546 nm, and emission maximum at 647 nm. It is commonly used to discriminate viable from non-viable cells.
Brand Name:
Vulcanchem
CAS No.:
7240-37-1
VCID:
VC20747372
InChI:
InChI=1S/C62H87N13O16/c1-26(2)42-59(85)74-21-17-19-36(74)57(83)70(13)24-38(76)72(15)48(28(5)6)61(87)89-32(11)44(55(81)66-42)68-53(79)34-23-35(63)30(9)51-46(34)65-47-40(41(64)50(78)31(10)52(47)91-51)54(80)69-45-33(12)90-62(88)49(29(7)8)73(16)39(77)25-71(14)58(84)37-20-18-22-75(37)60(86)43(27(3)4)67-56(45)82/h23,26-29,32-33,36-37,42-45,48-49H,17-22,24-25,63-64H2,1-16H3,(H,66,81)(H,67,82)(H,68,79)(H,69,80)
SMILES:
CC1C(C(=O)NC(C(=O)N2CCCC2C(=O)N(CC(=O)N(C(C(=O)O1)C(C)C)C)C)C(C)C)NC(=O)C3=CC(=C(C4=C3N=C5C(=C(C(=O)C(=C5O4)C)N)C(=O)NC6C(OC(=O)C(N(C(=O)CN(C(=O)C7CCCN7C(=O)C(NC6=O)C(C)C)C)C)C(C)C)C)C)N
Molecular Formula:
C62H87N13O16
Molecular Weight:
1270.4 g/mol
7-amino-AMD
CAS No.: 7240-37-1
VCID: VC20747372
Molecular Formula: C62H87N13O16
Molecular Weight: 1270.4 g/mol
* For research use only. Not for human or veterinary use.
| Description | 7-AAD is a cyclodepsipeptide. 7-Aminoactinomycin D is a fluorescent nucleic acid dye which selectively binds GC sequences in double-stranded DNA. It has a molecular weight of 1270.5, an absorbance maximun at 546 nm, and emission maximum at 647 nm. It is commonly used to discriminate viable from non-viable cells. |
|---|---|
| CAS No. | 7240-37-1 |
| Product Name | 7-amino-AMD |
| Molecular Formula | C62H87N13O16 |
| Molecular Weight | 1270.4 g/mol |
| IUPAC Name | 2,7-diamino-4,6-dimethyl-3-oxo-1-N,9-N-bis[7,11,14-trimethyl-2,5,9,12,15-pentaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]phenoxazine-1,9-dicarboxamide |
| Standard InChI | InChI=1S/C62H87N13O16/c1-26(2)42-59(85)74-21-17-19-36(74)57(83)70(13)24-38(76)72(15)48(28(5)6)61(87)89-32(11)44(55(81)66-42)68-53(79)34-23-35(63)30(9)51-46(34)65-47-40(41(64)50(78)31(10)52(47)91-51)54(80)69-45-33(12)90-62(88)49(29(7)8)73(16)39(77)25-71(14)58(84)37-20-18-22-75(37)60(86)43(27(3)4)67-56(45)82/h23,26-29,32-33,36-37,42-45,48-49H,17-22,24-25,63-64H2,1-16H3,(H,66,81)(H,67,82)(H,68,79)(H,69,80) |
| Standard InChIKey | YXHLJMWYDTXDHS-UHFFFAOYSA-N |
| Isomeric SMILES | CC1C(C(=O)NC(C(=O)N2CCC[C@H]2C(=O)N(CC(=O)N(C(C(=O)O1)C(C)C)C)C)C(C)C)NC(=O)C3=CC(=C(C4=C3N=C5C(=C(C(=O)C(=C5O4)C)N)C(=O)NC6C(OC(=O)C(N(C(=O)CN(C(=O)[C@H]7CCCN7C(=O)C(NC6=O)C(C)C)C)C)C(C)C)C)C)N |
| SMILES | CC1C(C(=O)NC(C(=O)N2CCCC2C(=O)N(CC(=O)N(C(C(=O)O1)C(C)C)C)C)C(C)C)NC(=O)C3=CC(=C(C4=C3N=C5C(=C(C(=O)C(=C5O4)C)N)C(=O)NC6C(OC(=O)C(N(C(=O)CN(C(=O)C7CCCN7C(=O)C(NC6=O)C(C)C)C)C)C(C)C)C)C)N |
| Canonical SMILES | CC1C(C(=O)NC(C(=O)N2CCCC2C(=O)N(CC(=O)N(C(C(=O)O1)C(C)C)C)C)C(C)C)NC(=O)C3=CC(=C(C4=C3N=C5C(=C(C(=O)C(=C5O4)C)N)C(=O)NC6C(OC(=O)C(N(C(=O)CN(C(=O)C7CCCN7C(=O)C(NC6=O)C(C)C)C)C)C(C)C)C)C)N |
| Synonyms | 7-ADD 7-amino-actinomycin D 7-aminoactinomycin D |
| PubChem Compound | 65180 |
| Last Modified | Sep 14 2023 |
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